Cas no 55043-51-1 (2H-1,4-Benzothiazin-3(4H)-one, 2-methylene-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 2-methylene-
• CAS No: 55043-51-1
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 352967
• PubChem ID: 12218614
• Update Time: 2025-04-19

2H-1,4-Benzothiazin-3(4H)-one, 2-methylene- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 2-methylene-
• 2-methylidene-4H-1,4-benzothiazin-3-one
• 2-methylene-4H-benzo[1,4]thiazin-3-one
• DTXSID40480988
• 55043-51-1
• RVNBOKLCTMJVDQ-UHFFFAOYSA-N
• SCHEMBL2423882

• Inchi： 1S/C9H7NOS/c1-6-9(11)10-7-4-2-3-5-8(7)12-6/h2-5H,1H2,(H,10,11)
• InChI Key： RVNBOKLCTMJVDQ-UHFFFAOYSA-N
• SMILES： S1C(=C)C(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 177.02491
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines